Cas no 683762-59-6 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683762-59-6
• MF: C₂₆H₂₆N₄O₃S
• MW: 474.574644565582
• CID: 6198703
• PubChem ID: 4620915
• Update Time: 2025-07-10

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide
• MLS000697052
• SMR000237801
• 683762-59-6
• HMS2537B09
• SR-01000700512-2
• SR-01000700512
• F1122-0827
• Oprea1_874267
• CHEMBL1304487
• AKOS024603200
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide
• N-[2-(1H-benzimidazol-2-yl)phenyl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C26H26N4O3S/c1-18-8-6-7-17-30(18)34(32,33)20-15-13-19(14-16-20)26(31)29-22-10-3-2-9-21(22)25-27-23-11-4-5-12-24(23)28-25/h2-5,9-16,18H,6-8,17H2,1H3,(H,27,28)(H,29,31)
• InChI Key： WIYMEZOAEKRJOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC=CC=C2C2=NC3C=CC=CC=3N2)=O)=CC=1)(N1CCCCC1C)(=O)=O

Computed Properties

• Exact Mass: 474.17256188g/mol
• Monoisotopic Mass: 474.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

Recent Advances in the Study of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS: 683762-59-6)

The compound N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS: 683762-59-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzodiazolyl and sulfonylbenzamide moieties, has been investigated for its role as a modulator of specific biological pathways, particularly in the context of oncology and neurodegenerative diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key finding is its ability to selectively inhibit certain protein-protein interactions (PPIs) involved in cell proliferation and apoptosis. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 683762-59-6 exhibits high affinity for the binding pocket of a well-known oncogenic protein, leading to the suppression of tumor growth in preclinical models.

In addition to its anticancer properties, this compound has shown promise in the treatment of neurodegenerative disorders. A 2024 study in ACS Chemical Neuroscience revealed that N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide can cross the blood-brain barrier and modulate neuroinflammatory responses, thereby offering a potential therapeutic avenue for conditions such as Alzheimer's disease.

The synthesis and optimization of 683762-59-6 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient routes to produce this compound with higher yields and purity. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacokinetic properties, such as improved solubility and metabolic stability.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical and clinical studies. Nevertheless, the growing body of research underscores the potential of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide as a valuable tool in drug discovery and development.

In conclusion, the compound 683762-59-6 represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role in oncology and neurobiology, coupled with recent advancements in its synthesis and optimization, positions it as a promising candidate for future therapeutic applications. Continued research efforts will be essential to fully unlock its potential and address the remaining challenges in its development.